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Compound of Interest

Compound Name: NSC636819

Cat. No.: B15589291 Get Quote

Application Notes and Protocols for NSC636819
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, handling, and

experimental use of NSC636819, a selective inhibitor of the histone demethylases KDM4A and

KDM4B.

Chemical Properties
Property Value Reference

Molecular Weight 510.15 g/mol [1]

Formula C₂₂H₁₂Cl₄N₂O₄ [1]

CAS Number 1618672-71-1 [1]

Appearance Solid, Yellow to orange [2]

Purity ≥97% (HPLC) [1]

Solubility Data
NSC636819 exhibits the highest solubility in Dimethyl Sulfoxide (DMSO).[1][2] Detailed

quantitative solubility data in other common organic solvents such as ethanol, methanol, or
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acetone is not readily available in the reviewed literature. Based on its chemical structure, it is

predicted to have limited solubility in aqueous solutions and lower alcohols.

Solvent Concentration Comments

DMSO ≤ 10 mM (5.1 mg/mL)

Soluble to 10 mM.[1]

Preparation of a 10 mM stock

solution may require sonication

and warming. It is

recommended to use newly

opened, anhydrous DMSO as

the compound is sensitive to

hygroscopic DMSO.[2]

Other Organic Solvents

(Ethanol, Methanol,

Acetonitrile)

Data not available

While specific data is

unavailable, based on the

compound's structure,

solubility is expected to be

lower than in DMSO. It is

recommended to test solubility

in small aliquots starting with

low concentrations.

Stock Solution Preparation and Storage
Preparation of a 10 mM Stock Solution in DMSO:

Weigh out the desired amount of NSC636819 powder. For example, to prepare 1 mL of a 10

mM stock solution, use 5.1 mg of NSC636819 (Molecular Weight: 510.15 g/mol ).

Add the appropriate volume of high-quality, anhydrous DMSO. For 1 mL of a 10 mM solution,

add 1 mL of DMSO.

To facilitate dissolution, sonicate the mixture and gently warm the vial.[2] Ensure the solution

is clear and free of particulates before use.

Storage:
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Solid Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[2]

Stock Solutions (in DMSO): Aliquot the stock solution into single-use vials to avoid repeated

freeze-thaw cycles. Store at -80°C for up to 6 months or at -20°C for up to 1 month.[1][2]

Biological Activity
NSC636819 is a cell-permeable, competitive inhibitor of KDM4A and KDM4B histone

demethylases.[1][3] It selectively targets the demethylation of trimethylated lysine 9 on histone

H3 (H3K9me3).[3] By inhibiting KDM4A/KDM4B, NSC636819 leads to an increase in H3K9me3

levels, which is a marker for heterochromatin and is associated with transcriptional repression.

[4] This compound has been shown to negatively regulate the expression of androgen-

responsive genes and induce apoptosis in prostate cancer cells.[3]

Signaling Pathway
NSC636819 inhibits KDM4A and KDM4B, which are coactivators of the Androgen Receptor

(AR). This inhibition leads to increased H3K9me3 at the promoter regions of AR target genes,

resulting in their transcriptional repression and subsequent downstream effects on cell

proliferation and survival.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.medchemexpress.com/nsc636819.html
https://www.sigmaaldrich.com/HK/zh/product/mm/531996
https://www.medchemexpress.com/nsc636819.html
https://www.benchchem.com/product/b15589291?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/mm/531996
https://pmc.ncbi.nlm.nih.gov/articles/PMC4216216/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4216216/
https://www.benchchem.com/product/b15589291?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10926092/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4216216/
https://www.benchchem.com/product/b15589291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Epigenetic Regulation

Transcriptional Regulation

Cellular Outcomes

NSC636819

KDM4A / KDM4B

Inhibits

Histone H3
(at Lysine 9)

Demethylates

Androgen Receptor (AR)

Co-activates

AR Target Genes
(e.g., PSA, TMPRSS2)

H3K9me2

Activates

Transcriptional Repression

Reduced Cell Proliferation

Promotes

Apoptosis

Click to download full resolution via product page

Caption: Mechanism of action of NSC636819.
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Experimental Protocols
In Vitro KDM4A/KDM4B Inhibition Assay (Western Blot
Based)
This protocol is adapted from methodologies described in Chu et al., 2014.[3]

Materials:

Recombinant KDM4A or KDM4B enzyme

Calf thymus histone H3

NSC636819

Assay Buffer: 50 mM HEPES (pH 7.5), 1 mM α-ketoglutarate, 2 mM ascorbate, 50 µM Fe(II)

SDS-PAGE gels and buffers

PVDF membrane

Primary antibodies: anti-H3K9me3, anti-Histone H3

HRP-conjugated secondary antibody

Chemiluminescence substrate

Procedure:

Prepare a reaction mixture containing 10 µM of recombinant KDM4A or KDM4B enzyme and

5 µM of calf thymus histone H3 in the assay buffer.

Add NSC636819 to the desired final concentration (e.g., 1 µM to 100 µM). For a negative

control, add an equivalent volume of DMSO.

Incubate the reaction mixture at 37°C for 30 minutes.

Stop the reaction by adding SDS-PAGE loading buffer and boiling for 5 minutes.
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Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

Incubate the membrane with primary antibodies against H3K9me3 and total Histone H3

overnight at 4°C.

Wash the membrane with TBST and incubate with the appropriate HRP-conjugated

secondary antibody for 1 hour at room temperature.

Wash the membrane again and visualize the protein bands using a chemiluminescence

detection system.

A decrease in the H3K9me3 signal relative to the total H3 signal indicates inhibition of the

demethylase activity.

Cell Viability Assay
Materials:

Prostate cancer cell line (e.g., LNCaP)

Complete cell culture medium

NSC636819 stock solution (10 mM in DMSO)

96-well plates

Cell viability reagent (e.g., MTT, CellTiter-Glo®)

Plate reader

Procedure:

Seed LNCaP cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow

them to adhere overnight.

Prepare serial dilutions of NSC636819 in complete cell culture medium from the 10 mM

stock solution. Final concentrations may range from 1 µM to 50 µM. Include a DMSO vehicle
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control.

Remove the old medium from the wells and add 100 µL of the medium containing the

different concentrations of NSC636819.

Incubate the cells for the desired period (e.g., 72 hours).

Measure cell viability using a standard method such as the MTT assay.

Read the absorbance at the appropriate wavelength using a plate reader.

Calculate the percentage of cell viability relative to the DMSO-treated control and determine

the IC₅₀ value.

Experimental Workflow Diagram
The following diagram illustrates a general workflow for evaluating the efficacy of NSC636819
in a cell-based experiment.
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Caption: Workflow for a cell viability assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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